3-[(2-Ethylbenzoyl)-methylamino]cyclobutane-1-carboxylic acid

• IUPAC Name: 3-[(2-ethylbenzoyl)-methylamino]cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C15H19NO3/c1-3-10-6-4-5-7-13(10)14(17)16(2)12-8-11(9-12)15(18)19/h4-7,11-12H,3,8-9H2,1-2H3,(H,18,19)
• InChI Key: DYHDYPONCVLJAY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C(=O)N(C)C2CC(C2)C(=O)O
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

3-[(2-Ethylbenzoyl)-methylamino]cyclobutane-1-carboxylic acid (EMCA) is a cyclic amino acid derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EMCA is a member of the β-lactam class of antibiotics and has been found to exhibit antibacterial activity against a wide range of gram-positive and gram-negative bacteria. In addition, EMCA has been shown to possess anti-inflammatory and anticancer properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-[(2-Ethylbenzoyl)-methylamino]cyclobutane-1-carboxylic acid involves inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs). This results in the disruption of bacterial cell wall integrity, leading to cell lysis and death. In addition, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, thereby reducing inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a number of biochemical and physiological effects. In addition to its antibacterial and anti-inflammatory properties, this compound has been found to possess anticancer activity by inducing apoptosis in cancer cells. This compound has also been shown to inhibit the proliferation of fibroblasts, which play a role in the development of fibrotic diseases such as pulmonary fibrosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(2-Ethylbenzoyl)-methylamino]cyclobutane-1-carboxylic acid is its broad-spectrum antibacterial activity, which makes it a promising candidate for the development of new antibiotics. In addition, this compound has been shown to possess anti-inflammatory and anticancer properties, making it a versatile compound with potential applications in multiple fields of medicine. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain forms.

Future Directions

There are several future directions for research on 3-[(2-Ethylbenzoyl)-methylamino]cyclobutane-1-carboxylic acid. One area of interest is the development of new antibiotics based on the structure of this compound. Another area of interest is the investigation of the potential anti-inflammatory and anticancer effects of this compound in vivo. In addition, further research is needed to optimize the synthesis and formulation of this compound for use in clinical settings.

Synthesis Methods

3-[(2-Ethylbenzoyl)-methylamino]cyclobutane-1-carboxylic acid can be synthesized using a variety of methods, including the reaction of 2-ethylbenzoyl chloride with cyclobutanone followed by reaction with methylamine, or the reaction of 2-ethylbenzoyl chloride with methylcyclobutanecarboxylate followed by hydrolysis and decarboxylation. These methods have been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

3-[(2-Ethylbenzoyl)-methylamino]cyclobutane-1-carboxylic acid has been extensively studied for its potential therapeutic applications in various fields of medicine. In the field of infectious diseases, this compound has been found to exhibit potent antibacterial activity against a wide range of gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. In addition, this compound has been shown to possess anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.